![molecular formula C42H62N8O10 B1246526 Nodularin Har](/img/structure/B1246526.png)
Nodularin Har
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Overview
Description
Nodularin Har is a natural product found in Nodularia with data available.
Scientific Research Applications
Nodularin Har, a variant of nodularin, is a cyanobacterial hepatotoxin with significant scientific interest. Its applications in scientific research have been explored in various studies. The following paragraphs summarize key research areas involving Nodularin Har.
Nodularin-Har: A New Variant of Nodularin
Nodularin-Har, characterized by the substitution of homoarginine for arginine, was isolated from Nodularia PCC7804. This structure elucidation is crucial for understanding its distinct biochemical properties and potential applications in scientific studies, including toxicological assessments and environmental monitoring (Saito et al., 2001).
Gene Expression Modulation
Research has demonstrated that nodularin, including variants like Nodularin Har, can modulate gene expression, particularly influencing genes related to tumor necrosis factor α (TNFα) and early-response genes in rat hepatocytes. This has implications for understanding the molecular mechanisms of liver tumor promotion (Sueoka et al., 2005).
Biosynthesis of Nodularin
Studies have identified genes involved in the biosynthesis of nodularin in Nodularia, which are crucial for understanding the production of Nodularin Har. Knowledge of peptide synthetase and polyketide synthase genes provides insights into its biosynthesis, aiding in the detection and monitoring of toxic cyanobacteria (Moffitt & Neilan, 2001).
Toxicological Studies
Toxicological research has shown that nodularins, including Nodularin Har, are involved in various toxic effects such as hepatotoxicity and carcinogenicity. Understanding the mechanisms of these effects is vital for assessing environmental and health risks (Chen et al., 2013).
Biodegradation and Environmental Fate
The fate of Nodularin Har in aquatic environments, including its stability and biodegradation, is crucial for environmental monitoring and management. Research on its interaction with sediments and microbial communities offers insights into how it may be mitigated or removed from water systems (Toruńska et al., 2008).
Immunological Impact
Nodularin's impact on immune cells, including inhibition of lymphocyte functions and T-cell dysfunction, is significant for understanding its broader biological effects. This has implications for assessing the health impacts of exposure to Nodularin Har (Yea et al., 2000).
properties
Molecular Formula |
C42H62N8O10 |
---|---|
Molecular Weight |
839 g/mol |
IUPAC Name |
(2Z,5R,6S,9S,12S,13S,16R)-9-[4-(diaminomethylideneamino)butyl]-2-ethylidene-12-[(1E,3E,5S,6S)-6-methoxy-3,5-dimethyl-7-phenylhepta-1,3-dienyl]-1,6,13-trimethyl-3,7,10,14,19-pentaoxo-1,4,8,11,15-pentazacyclononadecane-5,16-dicarboxylic acid |
InChI |
InChI=1S/C42H62N8O10/c1-8-32-39(55)49-35(41(58)59)27(5)37(53)47-30(16-12-13-21-45-42(43)44)38(54)46-29(26(4)36(52)48-31(40(56)57)19-20-34(51)50(32)6)18-17-24(2)22-25(3)33(60-7)23-28-14-10-9-11-15-28/h8-11,14-15,17-18,22,25-27,29-31,33,35H,12-13,16,19-21,23H2,1-7H3,(H,46,54)(H,47,53)(H,48,52)(H,49,55)(H,56,57)(H,58,59)(H4,43,44,45)/b18-17+,24-22+,32-8-/t25-,26-,27-,29-,30-,31+,33-,35+/m0/s1 |
InChI Key |
YCFHEUGHSRSOFR-LTNJPURBSA-N |
Isomeric SMILES |
C/C=C\1/C(=O)N[C@H]([C@@H](C(=O)N[C@H](C(=O)N[C@H]([C@@H](C(=O)N[C@H](CCC(=O)N1C)C(=O)O)C)/C=C/C(=C/[C@H](C)[C@H](CC2=CC=CC=C2)OC)/C)CCCCN=C(N)N)C)C(=O)O |
Canonical SMILES |
CC=C1C(=O)NC(C(C(=O)NC(C(=O)NC(C(C(=O)NC(CCC(=O)N1C)C(=O)O)C)C=CC(=CC(C)C(CC2=CC=CC=C2)OC)C)CCCCN=C(N)N)C)C(=O)O |
synonyms |
nodularin-Har |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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